Cas no 304873-02-7 (ethyl 4-{5-(1Z)-2-cyano-2-(Z)-piperidine-1-carbonyleth-1-en-1-ylfuran-2-yl}benzoate)

• Product name: ethyl 4-{5-(1Z)-2-cyano-2-(Z)-piperidine-1-carbonyleth-1-en-1-ylfuran-2-yl}benzoate
• CAS No: 304873-02-7
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 6173453
• PubChem ID: 1859341

ethyl 4-{5-(1Z)-2-cyano-2-(Z)-piperidine-1-carbonyleth-1-en-1-ylfuran-2-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{5-(1Z)-2-cyano-2-(Z)-piperidine-1-carbonyleth-1-en-1-ylfuran-2-yl}benzoate
• AKOS002725803
• SR-01000004679
• ethyl 4-[5-[(Z)-2-cyano-3-oxo-3-piperidin-1-ylprop-1-enyl]furan-2-yl]benzoate
• 304873-02-7
• ethyl 4-{5-[(1Z)-2-cyano-2-[(Z)-piperidine-1-carbonyl]eth-1-en-1-yl]furan-2-yl}benzoate
• F0014-0646
• SR-01000004679-1
• (Z)-ethyl 4-(5-(2-cyano-3-oxo-3-(piperidin-1-yl)prop-1-en-1-yl)furan-2-yl)benzoate

• Inchi： 1S/C22H22N2O4/c1-2-27-22(26)17-8-6-16(7-9-17)20-11-10-19(28-20)14-18(15-23)21(25)24-12-4-3-5-13-24/h6-11,14H,2-5,12-13H2,1H3/b18-14-
• InChI Key： QJQKQBNFLZBHEV-JXAWBTAJSA-N
• SMILES： O=C(/C(/C#N)=C\C1=CC=C(C2C=CC(C(=O)OCC)=CC=2)O1)N1CCCCC1

Computed Properties

• Exact Mass: 378.15795719g/mol
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5Ų
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 4-{5-(1Z)-2-cyano-2-(Z)-piperidine-1-carbonyleth-1-en-1-ylfuran-2-yl}benzoate

Ethyl 4-{5-(1Z)-2-cyano-2-(Z)-piperidine-1-carbonyleth-1-en-1-ylfuran-2-yl}benzoate: A Comprehensive Overview

Ethyl 4-{5-(1Z)-2-cyano-2-(Z)-piperidine-1-carbonyleth-1-en-1-ylfuran-2-yl}benzoate, identified by the CAS number 304873027, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate molecular structure, has garnered attention in recent years due to its unique properties and versatile functionality.

The molecular structure of this compound is notable for its conjugated system, which includes a furan ring, a piperidine moiety, and a cyano group. These structural elements contribute to its electronic properties, making it a promising candidate for applications in optoelectronics and sensor technologies. Recent studies have highlighted the compound's ability to exhibit fluorescence under specific conditions, which could be exploited for bioimaging applications.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and reaction conditions. Researchers have employed various methodologies, including asymmetric catalysis and click chemistry, to optimize the synthesis pathway. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for large-scale production.

In terms of biological activity, this compound has shown potential as a modulator of certain cellular pathways. Preclinical studies suggest that it may act as an inhibitor of specific enzymes, offering therapeutic potential in the treatment of diseases such as cancer and neurodegenerative disorders. The compound's ability to penetrate cellular membranes efficiently further underscores its promise in drug delivery systems.

Recent breakthroughs in computational chemistry have enabled researchers to predict the compound's behavior under various conditions with unprecedented accuracy. Advanced molecular modeling techniques have provided insights into its stability, reactivity, and interaction with biological systems. These findings have paved the way for further exploration of its applications in fields such as nanotechnology and biomaterials science.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's properties. Collaborative efforts between academic institutions and industry partners have led to the development of novel synthesis routes and application-specific formulations. As research continues to unfold, the potential of ethyl 4-{5-(1Z)-2-cyano-2-(Z)-piperidine-1-carbonyleth-1-en-1-yllfuran... benzoate} is expected to expand into new frontiers.

In conclusion, ethyl 4-{5-(1Z)-2-cyano... benzoate} stands as a testament to the ingenuity of modern chemical synthesis and its application in addressing complex scientific challenges. With ongoing research and development, this compound is poised to make significant contributions to diverse fields, solidifying its position as a key player in contemporary chemical innovation.